Journal Name:Geomechanics for Energy and the Environment
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Fabrication of high power density paper-based microfluidic fuel cell using a stepped catalyst layer
Geomechanics for Energy and the Environment ( IF 0 ) Pub Date: 2023-03-24 , DOI: 10.1016/j.biosx.2023.100345
Paper-based microfluidic fuel cells (PMFCs) gradually become alternative energy sources due to their advanced features, including simple structure, low cost, without requiring auxiliary equipment. However, the applications of PMFCs are limited by the poor power density and expensive cost. Therefore, a novel design of catalyst layer with stepped Pd distribution is proposed to improve the PMFC performance and reduce the cost. An experimental investigation is performed to understand the underlying influence mechanism of the catalyst layer properties, including Nafion solution content catalyst layer area, catalyst loading and catalyst distribution. We found that the proportioin choice of 4.76% Nafion solution in preparing catalyst layer achieves a shortest reaction time and a highest output performance. In addition, choosing a small catalyst layer area and high catalyst loading is beneficial to improve the current density. With the hybrid arrangement of stepped catalyst layers, the PMFC reduces the cost and presents highest current density of 44.10 mA cm−2 and peak power density of 12.87 mWcm−2. Finally, our designed PMFC stack is employed to power a thermohygrograph and a blood glucose meter for at least 5 h. These practical applications are in favor of supporting the developments of integrated device with energy generation and electrochemical detection.
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Mixed reality-integrated soft wearable biosensing glove for manipulating objects
Geomechanics for Energy and the Environment ( IF 0 ) Pub Date: 2023-03-24 , DOI: 10.1016/j.biosx.2023.100343
Recent advances in flexible sensors and wireless electronics have driven the development of lightweight and ergonomic wearable sensing gloves. Such gloves can be employed in mixed reality (MR) environments to give haptic capabilities during interactions with various objects. However, no prior study shows a quantitative measurement of physical user interactions of object manipulation in MR. Here, we report an MR-integrated soft bioelectronic system on a glove for quantifying the changes in the user's pinching tasks. We use nanomanufacturing techniques to fabricate flexible sensors, wireless circuits, and stretchable interconnectors seamlessly integrated with a wearable glove. The wearable biosensing glove with an integrated capacitive pressure sensor evaluates how users interact directly and indirectly interact with objects. The direct mode describes a user's direct touching and manipulating objects in MR. In contrast, in the indirect mode, objects are located far away and touched via a narrow light beam. The virtual object measurement parameters include mass, movement latency, dynamic friction coefficient, angular drag coefficient, and linear drag coefficient. The experimental results with human subjects show positive, linear relationships between pinching force and dynamic friction coefficient and mass parameters during the direct manipulation mode. Collectively, the MR-enabled wearable biosensing glove system offers unique advantages in detecting physical interactions and sensory feedback for various rehabilitation applications and MR human-machine interfaces.
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Current trends in biosensors for the detection of cattle diseases worldwide
Geomechanics for Energy and the Environment ( IF 0 ) Pub Date: 2023-04-25 , DOI: 10.1016/j.biosx.2023.100355
The abrupt outset and upsurge of existing viral illnesses in dairy cattle are anticipated to put economies and animal life around the world under aberrant stress. Throughout the world, countries are still battling the periodic invasion of diseases. The devastating impact of a pandemic on animals and the economy should serve as a wake-up call to be better prepared for the arrival of known and undiscovered viruses in the future. Considering this scenario, there is an urgent need to develop a set of initiatives and procedures to deal with certain viral infections in cattle such as lumpy skin disease (LSD), hemorrhagic septicemia (HS), enzootic bovine leukosis (EBL), bovine herpes virus-1 (BHV-1), contagious bovine pleuropneumonia (CBPP), bovine viral diarrhea (BVD), bovine tuberculosis (bTB), bovine spongiform encephalopathy (BSE) and bovine genital campylobacteriosis (BGC). Pathogen detection presently involves several methods and organized efforts, and biosensors are one new technology that is increasingly used in point-of-care devices. The quick response time, high sensitivity, high selectivity, and ease of miniaturization of biosensors make them preferable to other diagnostic methods. In-depth emphasis is placed in the present study on the drawbacks and complex possibilities of a wide range of biosensors from both a current and a prospective future viewpoint. Additionally, a recent development in electro-analytical biosensing technology is emphasized to the best of this study's ability, along with its potential to spot and monitor newly emerging and reemerging infectious diseases in cattle.
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Two-photon ratiometric imaging of endogenous reactive inorganic sulfur species in the cellular cushion toward formaldehyde
Geomechanics for Energy and the Environment ( IF 0 ) Pub Date: 2023-02-23 , DOI: 10.1016/j.biosx.2023.100321
To address the potential biological relationship between reactive inorganic sulfur species (RISSs) and formaldehyde, the novel two-photon ratiometric RISSs probes (PH-RISSs) were synthesized practically with high selectivity and sensitivity toward RISSs and the related two-photon microscopic imaging assay was established which could be employed in the interpretation of the potential interaction between RISSs and formaldehyde. It was disclosed that the level of RISSs would raise toward formaldehyde and this behavior could be prohibited by CSE (cystathionine gamma lyase) inhibitor and reactive oxygen species (ROS) inhibitor, which indicated that formaldehyde could facilitate the metabolism of biothiols by CSE and this motivation of RISSs should be related with ROS intimately. Thus, RISSs might provide the critical biological compensation toward formaldehyde in a short term for living system and this two-photon ratiometric technique could be a practical tool to understand further the detailed interaction between aldehydes and RISSs in living systems.
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Dynamic dielectrophoretic cell manipulation is enabled by an innovative electronics platform
Geomechanics for Energy and the Environment ( IF 0 ) Pub Date: 2023-03-16 , DOI: 10.1016/j.biosx.2023.100333
We report on a portable dielectrophoresis manipulation platform, for the positioning and immobilization of small dielectric objects, such as cells or microbes, using a circular array of up to six symmetrically arranged and independently controllable micro-electrodes. The system’s micro-controller-instructed electronic drivers can be operated in three distinct modes. We demonstrate the system’s function by actuating bacterial cells to specific locations and orientations within a region of interest. Using a deep learning approach, we map voltage phase combinations of the six electrodes to geometrical trap position locations, thereby facilitating smooth trajectory planning.
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Molecularly imprinted polyvinyl acetate doped with boric acid for sensitivity and selectivity of ammonia sensing by QCM
Geomechanics for Energy and the Environment ( IF 0 ) Pub Date: 2023-02-16 , DOI: 10.1016/j.biosx.2023.100320
A reliable ammonia gas detection method is essential for various applications, so improving the sensitivity and selectivity of ammonia sensors is still challenging. In this study, we develop an ammonia sensor based on quartz crystal microbalance (QCM) using a simple preparation of molecularly imprinting polymer (MIP) active layer of polyvinyl acetate (PVAc) and boric acid (BA) as additional doping. The active layer materials are then characterized by a scanning electron microscope (SEM) equipped with dispersive x-ray (EDX) and Fourier transform infrared spectroscopy (FTIR) to examine the morphology and the functional groups. The sensitivity of the ammonia sensor developed using the MIP-doped BA method resulted in 0.243 Hz/ppm, which is three times greater than the sensor developed without the MIP method. Apart from the significantly enhanced sensitivity, high selectivity to ammonia was also observed. The response increased significantly when the QCM-PVAc MIP 6BA sensor was exposed simultaneously to several analytes, such as ammonia, trimethylamine (TMA), and methylamine (MA). A decreased response was observed when the developed sensor was exposed simultaneously without ammonia. The sensor also showed good selectivity towards other analytes and was proven to have good long-term stability during a month of testing. This result suggests that the ammonia imprinting PVAc-doped BA is a promising new method for obtaining high sensitivity and selectivity sensors.
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Highly efficient photonic PCR system based on plasmonic heating of gold nanofilms
Geomechanics for Energy and the Environment ( IF 0 ) Pub Date: 2023-03-31 , DOI: 10.1016/j.biosx.2023.100346
The polymerase chain reaction (PCR) is a standard molecular method that has the potential to solve the need for accurate, viable, and immediate infectious pathogen detection at point-of-care (POC) centers in different fields such as pathogen identification, and forensics. In this work, we present a photonic PCR thermocycler that achieves strong optical absorption, more efficient gene amplification, and further improves the effect of temperature distribution through the PCR sample using two gold nanofilms (AuNFs) and a high-power light-emitting diode chip (LED). The photonic device achieved higher heating and cooling rates of 13.20 null°C/s and 7.92 null°C/s, respectively on average, with uniform and reliable temperature distribution throughout the sample with negligible deviations. During amplification cycles, maximum temperatures attained had variations less than 1 °C at 90 °C, less than 0.8 °C at 55 °C, and less than 0.5 °C at 72 °C, showing uniform heating which yielded more accurate and reliable results. Using the fabricated device, PCR amplification for a bacteria genomic DNA was performed in 7.5 minutes for 30 thermal cycles with a sample volume of 20 μL. Due to the device's simple configuration and increased heat transfer rates, this photonic platform will be a highly efficient choice for rapid POC applications in developing countries.
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Cells-on-electrode-on-paper: Analytical platforms for the chemical study of cellular secretion
Geomechanics for Energy and the Environment ( IF 0 ) Pub Date: 2023-03-17 , DOI: 10.1016/j.biosx.2023.100327
A cell-on-electrode-on paper device (CEP-D) was developed to allow for simultaneous cell maintenance and electrochemical measurements. Precise quantification of neurotransmitters (here dopamine, DA) secreted by exocytosis from a population of PC-12 cells maintained in filter paper coated with PEDOT-PSS is demonstrated. A specific calibration protocol, based on the self-normalization of voltammetric data, is presented. Robust, reproducible, and low-cost measurements were achieved, confirming the release of DA after stimulation. Importantly, the impact of different drugs on the exocytotic machinery was tested, and the data obtained is consistent with previously reported experiments at the single cell level. Overall, and beyond the biological results, this study shows that simple, benchtop techniques can be used to obtain precious biochemical data from cells cultured on paper if the analytical protocol is carefully designed to account for the challenges of biomeasurements. This new approach paves the way for the design of smart ‘organs-on-paper’ that are affordable, precise and easy to use and produce, thus addressing several challenges of the current technology.
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A DNA/RNA hybrid fluorescent probe for high-throughput quantification of the activity of human apurinic/apyrimidinic endonuclease 1 in subcellular extracts
Geomechanics for Energy and the Environment ( IF 0 ) Pub Date: 2023-03-14 , DOI: 10.1016/j.biosx.2023.100329
As a multifunctional DNA repair enzyme, human apurinic/apyrimidinic endonuclease 1 (APE1) plays a pivotal role in many cellular processes. In recent years, it has been recognized as a potential prognostic biomarker and a therapeutic target for many cancers and other diseases. In this work, we report a DNA/RNA hybrid-based fluorescent probe which allows rapid and high-throughput detection of APE1 in the nuclear, cytoplasmic, and mitochondrial extracts of different types of cultured cells without any purification steps. As a noncanonical substrate, the DNA/RNA hybrid probe possesses inherent specificity toward APE1 without the need of additional chemical modification. A substantial acceleration effect of the 3′-flanking mismatches enabled rapid digestion of the abasic sites in the DNA/RNA hybrid by APE1 at a comparable rate to those in natural double-stranded DNA. The hybrid probe showed adequately high sensitivity to the target enzyme (linear working range: 0.02–1.0 U/mL; detection limit: 0.01 U/mL) and superior resistance to interference from cellular proteins. The mechanism for the 3′-mismatch enhancement was also clarified via kinetic study and single-molecule fluorescence analysis. By using the probe, significantly varied subcellular distribution of APE1 in different cells were disclosed, showing the importance of quantitative measurement of APE1 activity in subcellular compartments for drug screening and evaluation of the treatment efficacy. The method was simple and robust, which offered an easily accessible molecular tool for high-throughput quantification of the subcellular APE1 activity. It may also facilitate the development of effective anticancer drugs.
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An observational study demonstrating the measurement, characterization and validation of expression of calprotectin in human sweat through a sweat wearable
Geomechanics for Energy and the Environment ( IF 0 ) Pub Date: 2023-02-11 , DOI: 10.1016/j.biosx.2023.100314
Inflammatory bowel diseases (IBD) comprising Crohn's disease (CD) and ulcerative colitis (UC) are typically characterized by chronic episodes of inflammation within and through the gastrointestinal (GI) tract. Calprotectin (CP) is a biomarker employed by clinicians effectively guide diagnostic and therapeutic decisions. However, there exists several challenges in sample collection and fecal CP testing for patient-use and patient enablement. Hence, there is a current unmet need to access CP in a completely non-invasive manner. This work is the first demonstration of CP in sweat using a wearable sweat sensor device. The sweat sensor device demonstrated a wide dynamic range of 0.1–10 μg/mL with a limit of detection of 0.1 μg/mL. The sensor was also specific to CP and demonstrated negligible to no response for non-specific inflammatory markers such as C-reactive protein, interleukin-6. Excellent correlation was achieved between ELISA and the sweat sensor device with Pearson's r > 0.95. Human subject studies demonstrated that elevated basal levels in IBD subject (500 ng/mL) as compared to healthy cohort (∼350 ng/mL). Further, 3 times increase in CP levels was observed due to flare-up in the IBD subject with a mean concentration ∼1300 ng/mL as compared to the basal levels. The pre-clinical results of elevated CP levels will be of significant interest to clinicians as it provides a non-invasive and non-intrusive tracking flare-ups in IBD patients and can aid in better management of the disease.
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